Cas no 88066-92-6 (2(1H)-Pyrazinone, 3-(4-chlorophenyl)-)
88066-92-6 structure
Product Name:2(1H)-Pyrazinone, 3-(4-chlorophenyl)-
CAS No:88066-92-6
MF:C10H7ClN2O
MW:206.62838101387
CID:646592
PubChem ID:21413202
Update Time:2025-04-19
2(1H)-Pyrazinone, 3-(4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrazinone, 3-(4-chlorophenyl)-
- 3-(4-chlorophenyl)-1H-pyrazin-2-one
- 3-(4-Chlorophenyl)pyrazin-2(1H)-one
- MFCD26034735
- MTXNUUHMRIRMTG-UHFFFAOYSA-N
- SY309451
- 3-(p-chlorophenyl)pyrazinol
- DTXSID30613384
- SCHEMBL11680776
- 88066-92-6
-
- Inchi: 1S/C10H7ClN2O/c11-8-3-1-7(2-4-8)9-10(14)13-6-5-12-9/h1-6H,(H,13,14)
- InChI Key: MTXNUUHMRIRMTG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C(NC=CN=1)=O
Computed Properties
- Exact Mass: 206.0246905g/mol
- Monoisotopic Mass: 206.0246905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 41.5Ų
2(1H)-Pyrazinone, 3-(4-chlorophenyl)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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